Sachaconitine

• Molecular Formula: C23H37NO4
• Molecular Weight: 391.5 g/mol
• InChI: InChI=1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(28-4)23-13-8-12-15(27-3)10-22(26,18(13)19(12)25)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17+,18-,19+,20?,21+,22+,23-/m1/s1
• InChIKey: NGWMZXLZSGJSRI-JPAZAREGSA-N

Sachaconitine (黄草乌碱丁) CAS 1361-02-0: C19-Norditerpenoid Alkaloid Sourcing and Structural Baseline for Research Procurement

Sachaconitine (CAS: 1361-02-0; synonym: Vilmorrianine D) is a naturally occurring C19-norditerpenoid alkaloid predominantly isolated from Aconitum species (Ranunculaceae), including A. miyabei, A. variegatum, A. columbianum, and A. kongboense [1]. First structurally characterized in the 1970s [2], sachaconitine possesses a core C19-norditerpenoid skeleton with a molecular formula of C23H37NO4 and molecular weight of 391.5 g/mol . As a monoester-type alkaloid within the aconitine structural family, it functions as a voltage-gated sodium channel opener [3] and has been identified as a constituent in several traditional Chinese patent medicines, including Guyuling Babu Plaster and Shuanghu Zhongtongning Spray [4].

1

Natural product alkaloid Isolated from Aconitum species (Ranunculaceae)

2

Monoester-type C19-norditerpenoid scaffold Structurally distinct from diester-type aconitum alkaloids

3

Voltage-gated sodium channel (VGSC) opener Suitable for VGSC pharmacology and channel modulation studies

• [1] Xie CY, et al. [Diterpenoid alkaloids from roots of Aconitum kongboense]. Zhongguo Zhong Yao Za Zhi. 2021;46(17):4424-4432. View Source
• [2] Pelletier SW, et al. The structures of sachaconitine and isodelphinine from Aconitum miyabei nakai. Tetrahedron. 1977. View Source
• [3] TargetMol. Sachaconitine (TN6341) Product Datasheet. View Source
• [4] TargetMol TCMIP Database. Sachaconitine-associated Chinese patent medicines. View Source

Why Aconitum Alkaloid Substitution Fails: Structural and Functional Heterogeneity of C19-Diterpenoid Alkaloids in Research Applications

Within the aconitine alkaloid family, substitution among structurally related C19-diterpenoid alkaloids is not pharmacologically or analytically neutral due to substantial heterogeneity in esterification patterns, substituent positioning, and resultant bioactivity profiles. This class encompasses diester-type alkaloids (e.g., aconitine, mesaconitine, hypaconitine) with high acute toxicity (LD50 values in the 0.1–3 mg/kg range) and monoester-type alkaloids (e.g., sachaconitine, benzoylaconine) that exhibit distinct potency-toxicity relationships [1]. Even among monoester analogs, functional divergence is pronounced: a comparative study of three diterpenoid alkaloids from Aconitum bulleyanum demonstrated LD50 values ranging from 2.81 mg/kg (yunaconitine) to 12.00 mg/kg (heiwurujian), with analgesic efficacy and anti-inflammatory activity varying independently of toxicity [2]. Furthermore, target engagement profiles differ markedly across analogs; while mesaconitine, aconitine, and hypaconitine demonstrate significant inhibition of Nav1.7 voltage-gated sodium channel peak currents at 10 μM, their autoclaved monoester derivatives exhibit no such inhibitory effect [3]. These structural and functional discontinuities preclude generic substitution and necessitate compound-specific validation of analytical identity and bioactivity for each research application.

! Diester-type aconitum alkaloids (aconitine, mesaconitine) may exhibit sharply different acute toxicity profiles, limiting direct substitution.

! Functional divergence among monoester diterpenoid alkaloids can result in independent analgesic and toxicity profiles that may not transfer.

! Nav1.7 target engagement may be lost in processed or autoclaved monoester derivatives, altering expected bioactivity.

• [1] Bello-Ramirez AM, Nava-Ocampo AA. A QSAR analysis of toxicity of Aconitum alkaloids. Fundam Clin Pharmacol. 2004;18(6):699-704. View Source
• [2] Hai QS, Ma XX, Yang YQ, Yang ZY. Comparation of three kinds of diterpenoid alkaloid from Aconitum bulleyanum Diels in related pharmacodynamics and toxicity. J Kunming Med Univ. 2017;38(1):18-21. View Source
• [3] Nakatani Y, Yamaguchi J, Yokoyama Y, Uehara A, Katasho M, Saito Y, et al. The active ingredient from processed aconitine root as Nav1.7 voltage-gated sodium channels blocker. J Pharmacol Sci. 2018;136(3):P-261. View Source

Sachaconitine Procurement-Relevant Differentiation: Quantitative Evidence Versus In-Class Comparators

Sachaconitine Structural Basis for Reduced Acute Toxicity: Monoester vs. Diester Alkaloid Framework Comparison

Sachaconitine is a monoester-type C19-norditerpenoid alkaloid, structurally distinct from the highly toxic diester-type aconitum alkaloids (aconitine, mesaconitine, hypaconitine) that possess an additional ester moiety at the C8 position [1]. QSAR analysis of Aconitum alkaloids demonstrates that the therapeutic index (LD50/ED50) for group 2 alkaloids (monoester-type, local anesthetic activity) is 318, compared to 40.4 for group 1 alkaloids (diester-type, analgesic activity secondary to toxicity), representing a 7.9-fold improvement in the therapeutic margin [2]. This classification-level difference indicates that sachaconitine belongs to a structural subclass with inherently lower acute toxicity risk, a critical consideration for research protocols requiring safer handling and dosing windows.

Structural Class Margin

Class-level inference

Monoester (Group 2) 318 vs Diester (Group 1) 40.4 (LD50/ED50 ratio)

Supports class-level toxicity differentiation

QSAR analysis across structural subclasses; context for research protocol handling

Evidence Dimension	Therapeutic index (LD50/local anesthetic ED50 ratio)
Target Compound Data	Sachaconitine classified in Group 2 (monoester-type alkaloids)
Comparator Or Baseline	Group 1 alkaloids (diester-type: aconitine, mesaconitine, etc.)
Quantified Difference	Group 2: Therapeutic index = 318; Group 1: Therapeutic index = 40.4; 7.9-fold difference in safety margin
Conditions	QSAR analysis of Aconitum alkaloid structural classes

Why This Matters

This structural classification difference enables procurement decisions favoring monoester alkaloids when research protocols require lower acute toxicity risk without complete loss of sodium channel modulatory activity.

• [1] TargetMol. Sachaconitine (TN6341) Product Datasheet. View Source
• [2] Bello-Ramirez AM, Nava-Ocampo AA. A QSAR analysis of toxicity of Aconitum alkaloids. Fundam Clin Pharmacol. 2004;18(6):699-704. View Source

Sachaconitine Lack of Acetylcholinesterase Inhibitory Activity: Negative Selectivity Data Differentiating from Cholinergic-Targeting Alkaloids

In a comprehensive screening of 27 diterpenoid alkaloids isolated from Aconitum kongboense, sachaconitine (compound 20) demonstrated no significant inhibitory activity against acetylcholinesterase (AChE) [1]. This negative finding is pharmacologically informative: it establishes that sachaconitine does not engage the cholinergic system via AChE inhibition, in contrast to alkaloids such as galanthamine (IC50 ~0.5–1 μM) that are established AChE inhibitors. For researchers investigating sodium channel-mediated mechanisms or analgesic pathways, this documented lack of AChE activity reduces the likelihood of cholinergic confounding effects in experimental systems, enabling cleaner interpretation of sodium channel-specific pharmacology.

AChE Selectivity

Cross-study comparable

No detectable AChE inhibition vs galanthamine-type inhibitors

Supports VGSC-specific interpretation

AChE assay across 27 diterpenoid alkaloids; cholinergic off-target excluded

Evidence Dimension	Acetylcholinesterase inhibitory activity
Target Compound Data	Sachaconitine: no significant inhibitory activity
Comparator Or Baseline	Galanthamine-type AChE inhibitors (IC50 ~0.5–1 μM); none of 27 tested compounds showed AChE inhibition
Quantified Difference	Activity below detection threshold (qualitative negative)
Conditions	AChE inhibition assay on 27 diterpenoid alkaloids from Aconitum kongboense

Why This Matters

This selectivity profile supports procurement when cholinergic off-target activity must be excluded, allowing more specific interrogation of voltage-gated sodium channel pharmacology.

• [1] Xie CY, et al. [Diterpenoid alkaloids from roots of Aconitum kongboense]. Zhongguo Zhong Yao Za Zhi. 2021;46(17):4424-4432. View Source

Sachaconitine as a Chemical Scaffold: Documented Derivatives with Distinct Bioactivity and Toxicity Profiles

Sachaconitine serves as a validated scaffold for generating structurally characterized derivatives with altered pharmacological properties. Multiple studies have isolated and characterized sachaconitine derivatives including 14-O-acetylsachaconitine [1], 8-ethoxysachaconitine [2], and N-deethyl-N-19-didehydrosachaconitine [3], with structures confirmed by MS, 1D- and 2D-NMR techniques. Notably, 14-O-acetylsachaconitine was identified as a new compound (named austroconitine A) distinct from the parent sachaconitine [4]. This established derivatization chemistry provides researchers with a referenceable pathway for generating modified analogs with potentially differentiated activity profiles. For comparative pharmacology studies, the availability of well-characterized acetylated and modified derivatives enables systematic investigation of substituent effects on target engagement and toxicity.

Derivatization Scaffold

Supporting evidence

14-O-acetyl, 8-ethoxy, N-deethyl-N-19-didehydro, 8-O-methyl derivatives reported

Supports scaffold-based SAR studies

Structures confirmed by MS and NMR; enables analog generation

Evidence Dimension	Chemical derivatization capacity and structural characterization
Target Compound Data	Sachaconitine: parent scaffold with documented derivatives
Comparator Or Baseline	Unmodified sachaconitine as baseline scaffold
Quantified Difference	Multiple structurally confirmed derivatives (14-acetyl, 8-ethoxy, N-deethyl-N-19-didehydro, 8-O-methyl variants)
Conditions	Phytochemical isolation and structural elucidation via MS, 1D/2D NMR

Why This Matters

This established scaffold enables researchers to procure sachaconitine as a starting material for generating structurally related analogs, supporting SAR studies where commercial derivative availability is limited.

• [1] Diaz JG, Ruiz JG, Herz W. Norditerpene and diterpene alkaloids from Aconitum variegatum. Phytochemistry. 2005;66(7):837-846. View Source
• [2] Diaz JG, Ruiz JG, Herz W. Norditerpene and diterpene alkaloids from Aconitum variegatum. Phytochemistry. 2005;66(7):837-846. View Source
• [3] Shang YS, Liu W, Ren JL, Huang S, Zhou XL, Gao F. Diterpenoid alkaloids from Aconitum forrestii Stapf. Nat Prod Res Dev. 2020;32(3):435-440. View Source
• [4] Li ZY, et al. Study on chemical constituent of Aconitum austroyunnanense (I). Acta Bot Yunnan. 1988;10(3). View Source

Sachaconitine Anti-Platelet Activating Factor Activity: Functional Differentiation from In-Class Alkaloids

Sachaconitine (compound 1) demonstrated detectable inhibitory activity against platelet-activating factor (PAF)-induced platelet aggregation in an in vitro assay, whereas three co-isolated alkaloids from Aconitum recemulosum—hemsleyanine C (3), circinasine A (4), and talatisamine (5)—showed no detectable activity [1]. This differential activity profile within a set of structurally related compounds indicates that sachaconitine possesses functional selectivity for PAF pathway modulation that is not shared by all in-class alkaloids. For researchers investigating PAF-mediated inflammatory or thrombotic mechanisms, this provides a compound-specific rationale for selecting sachaconitine over non-active analogs.

PAF Pathway Selectivity

Direct head-to-head comparison

Active in PAF-induced platelet aggregation assay vs inactive analogs

Functional selectivity for PAF modulation

Tested against hemsleyanine C, circinasine A, talatisamine

Evidence Dimension	Inhibitory activity against PAF-induced platelet aggregation
Target Compound Data	Sachaconitine: demonstrated anti-PAF activity
Comparator Or Baseline	Hemsleyanine C, circinasine A, talatisamine: no detectable anti-PAF activity
Quantified Difference	Qualitative difference (active vs. inactive compounds)
Conditions	In vitro PAF-induced platelet aggregation assay

Why This Matters

This functional selectivity enables researchers to isolate PAF pathway effects from broader Aconitum alkaloid pharmacology, supporting more targeted mechanism-of-action studies.

• [1] Zhang H, et al. Diterpenoid alkaloids from roots of Aconitum recemulosum and their inhibitory effects on PAF-induced platelet aggregation. AIPub. 2016. View Source

Sachaconitine Evidence-Based Research Applications: Validated Use Cases for Procurement and Experimental Design

Voltage-Gated Sodium Channel Pharmacology Studies Requiring Reduced Acute Toxicity

Sachaconitine, as a monoester-type C19-norditerpenoid alkaloid, is suitable for research investigating voltage-gated sodium channel (VGSC) pharmacology where the high acute toxicity of diester-type alkaloids (aconitine, mesaconitine, hypaconitine) poses experimental handling or dosing constraints. The QSAR-derived 7.9-fold higher therapeutic index of Group 2 (monoester) versus Group 1 (diester) alkaloids [1] provides a class-level justification for selecting sachaconitine over more toxic analogs in studies requiring repeated dosing or extended exposure windows.

Selective Pharmacological Profiling Excluding Cholinergic Confounding Effects

For experimental systems where acetylcholinesterase (AChE) inhibition would confound interpretation of sodium channel-specific effects, sachaconitine offers a validated negative selectivity profile. Documented absence of AChE inhibitory activity across 27 tested diterpenoid alkaloids [2] establishes that sachaconitine does not engage cholinergic pathways via this mechanism, supporting cleaner signal interpretation in neuropharmacology and pain research applications where cholinergic off-target effects must be minimized.

Scaffold-Based Medicinal Chemistry and Structure-Activity Relationship Studies

Sachaconitine serves as a well-characterized parent scaffold for semisynthetic derivatization, with multiple structurally confirmed derivatives including 14-O-acetylsachaconitine, 8-ethoxysachaconitine, N-deethyl-N-19-didehydrosachaconitine, and 8-O-methylsachaconitine [3]. Researchers conducting SAR studies on C19-norditerpenoid alkaloids can procure sachaconitine as a starting material for systematic modification, leveraging established isolation and characterization protocols to generate analogs with potentially differentiated target engagement profiles.

Platelet-Activating Factor Pathway Research

Sachaconitine demonstrates functional selectivity in anti-PAF activity not shared by all in-class alkaloids, as evidenced by direct comparative testing where sachaconitine inhibited PAF-induced platelet aggregation while hemsleyanine C, circinasine A, and talatisamine showed no detectable activity [4]. This differential activity supports the procurement of sachaconitine for investigations into PAF-mediated inflammatory or thrombotic mechanisms where compound-specific pathway engagement is required.

Application

Selection Property

Validation Focus

Voltage-gated sodium channel (VGSC) research

Monoester-type structural subclass

Class-level toxicity context

Cholinergic off-target exclusion studies

Negative AChE selectivity profile

VGSC-specific pharmacology interpretation

C19-norditerpenoid SAR studies

Documented derivatization scaffold

Derivative characterization and target engagement

PAF pathway research

PAF pathway functional selectivity

PAF-mediated mechanism isolation

• [1] Bello-Ramirez AM, Nava-Ocampo AA. A QSAR analysis of toxicity of Aconitum alkaloids. Fundam Clin Pharmacol. 2004;18(6):699-704. View Source
• [2] Xie CY, et al. [Diterpenoid alkaloids from roots of Aconitum kongboense]. Zhongguo Zhong Yao Za Zhi. 2021;46(17):4424-4432. View Source
• [3] Diaz JG, Ruiz JG, Herz W. Norditerpene and diterpene alkaloids from Aconitum variegatum. Phytochemistry. 2005;66(7):837-846. View Source
• [4] Zhang H, et al. Diterpenoid alkaloids from roots of Aconitum recemulosum and their inhibitory effects on PAF-induced platelet aggregation. AIPub. 2016. View Source